Cas no 1352999-79-1 (N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine)

• Product Name: N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine
• CAS No: 1352999-79-1
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• MDL: MFCD21091845
• CID: 5049302
• PubChem ID: 56724775
• Update Time: 2025-07-24

N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-methylglycine
• 2-[(6-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetic acid
• N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine

• MDL： MFCD21091845
• Inchi： 1S/C11H12N2O3S/c1-13(6-10(14)15)11-12-8-4-3-7(16-2)5-9(8)17-11/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： DSDRAUGWQHHBJU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N(C)CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 90.9

Additional information on N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine

Comprehensive Analysis of N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine (CAS No. 1352999-79-1)

In the realm of organic chemistry and pharmaceutical research, N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine (CAS No. 1352999-79-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzothiazole core and glycine derivative side chain, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula, C₁₁H₁₂N₂O₃S, reflects a balanced combination of heterocyclic and amino acid components, making it a versatile candidate for further study.

The 6-methoxy substitution on the benzothiazole ring enhances the compound's electronic properties, which is crucial for interactions with biological targets. This modification is often explored in drug design to improve solubility and binding affinity. Meanwhile, the N-methylglycine (sarcosine) moiety introduces a flexible linker that can facilitate interactions with enzymes or receptors, a feature highly valued in medicinal chemistry. Researchers are particularly interested in how these structural elements contribute to the compound's potential as a pharmacophore in developing new therapeutic agents.

Recent trends in scientific literature highlight a growing curiosity about benzothiazole derivatives, with search queries like "benzothiazole-based drugs 2024" and "methoxy benzothiazole applications" gaining traction. This aligns with the broader interest in heterocyclic compounds as scaffolds for drug discovery. The presence of both sulfur and nitrogen atoms in the benzothiazole ring offers diverse reactivity, making it a hotspot for innovations in catalysis and material science as well.

From a synthetic perspective, N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine can be prepared through multi-step organic reactions, often involving condensation and N-alkylation strategies. Its purity and stability are critical for research applications, prompting discussions about "how to characterize benzothiazole derivatives" in analytical chemistry forums. Advanced techniques like HPLC, NMR, and mass spectrometry are typically employed to confirm its structure and assess quality.

Beyond pharmaceuticals, this compound's fluorescence properties have sparked interest in bioimaging and sensor development. The methoxy group can influence emission spectra, a topic frequently searched as "benzothiazole fluorescence tuning." Such applications are particularly relevant in neuroscience and cellular biology, where precise molecular tracking is essential.

Environmental and green chemistry considerations also play a role in its study. With searches like "biodegradable heterocycles" rising, researchers are evaluating the ecological footprint of benzothiazole synthesis. Efforts to develop solvent-free or catalytic methods for producing such compounds reflect this shift toward sustainable practices.

In summary, N-(6-Methoxy-1,3-benzothiazol-2-yl)-N-methylglycine (CAS No. 1352999-79-1) represents a compelling intersection of medicinal chemistry, materials science, and analytical technology. Its multifaceted nature ensures its place in ongoing scientific discourse, answering contemporary queries about drug design, molecular imaging, and sustainable synthesis.